Cas no 24303-64-8 (4-Methoxy-but-2-ynoic acid)
4-Methoxy-but-2-ynoic acid is a specialized alkyne-substituted carboxylic acid featuring a methoxy group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocycles, pharmaceuticals, and fine chemicals. Its acetylene functionality enables click chemistry applications, while the methoxy group enhances solubility and reactivity in certain transformations. The acid moiety allows for further derivatization via esterification or amidation. Due to its structural features, it is useful in constructing complex molecular architectures with precision. The compound is typically handled under controlled conditions due to its reactivity. Purity and stability are critical for consistent performance in synthetic applications.
4-Methoxy-but-2-ynoic acid structure
Product Name:4-Methoxy-but-2-ynoic acid
CAS No:24303-64-8
MF:C5H6O3
MW:114.099341869354
MDL:MFCD19228125
CID:1419779
PubChem ID:11126213
Update Time:2025-06-07
4-Methoxy-but-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Butynoic acid, 4-methoxy-
- 4-methoxy-2-Butynoic acid
- 4-methoxybut-2-ynoic acid
- 4-Methoxy-but-2-ynoic acid
- ATFQGKWMZOYASB-UHFFFAOYSA-N
- MFCD19228125
- 4-methoxybut-2-ynoicAcid
- AKOS006380128
- CS-0340998
- DTXSID30456036
- 24303-64-8
- EN300-227022
- DA-39237
- SCHEMBL6383645
-
- MDL： MFCD19228125
- Inchi： 1S/C5H6O3/c1-8-4-2-3-5(6)7/h4H2,1H3,(H,6,7)
- InChI Key： ATFQGKWMZOYASB-UHFFFAOYSA-N
- SMILES： O(C)CC#CC(=O)O
Computed Properties
- Exact Mass: 114.03168
- Monoisotopic Mass: 114.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
4-Methoxy-but-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0552-1g |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 97% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0552-5g |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 97% | 5g |
13483.87CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0552-500mg |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 97% | 500mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0552-250mg |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 97% | 250mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0552-100mg |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 97% | 100mg |
1161.82CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0552-50mg |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 97% | 50mg |
992.21CNY | 2021-05-07 | |
| TRC | M266408-10mg |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M266408-50mg |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M266408-100mg |
4-Methoxy-but-2-ynoic acid |
24303-64-8 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Chemenu | CM328709-1g |
4-methoxybut-2-ynoic acid |
24303-64-8 | 95%+ | 1g |
$733 | 2024-07-28 |
4-Methoxy-but-2-ynoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
24303-64-8 (4-Methoxy-but-2-ynoic acid) Related Products
- 142-45-0(Acetylenedicarboxylic acid)
- 762-21-0(1,4-diethyl but-2-ynedioate)
- 762-42-5(1,4-dimethyl but-2-ynedioate)
- 4341-76-8(ethyl but-2-ynoate)
- 7218-52-2(4-Hydroxybut-2-ynoic acid)
- 3154-91-4(1,4-bis(prop-2-yn-1-yl) but-2-ynedioate)
- 38391-86-5(2-Butynedioic acid, monoethyl ester)
- 23326-27-4(Methyl 2-butynoate)
- 10227-18-6(Pentaacetyl-5-thioglucose)
- 590-93-2(2-Butynoic acid)
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